Cas no 1247694-85-4 ((3-Chloro-4-(isopentyloxy)phenyl)methanol)
(3-Chloro-4-(isopentyloxy)phenyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (3-Chloro-4-(isopentyloxy)phenyl)methanol
- 3-Chloro-4-iso-pentoxybenzyl alcohol
- [3-chloro-4-(3-methylbutoxy)phenyl]methanol
- Benzenemethanol, 3-chloro-4-(3-methylbutoxy)-
-
- MDL: MFCD16150496
- Inchi: 1S/C12H17ClO2/c1-9(2)5-6-15-12-4-3-10(8-14)7-11(12)13/h3-4,7,9,14H,5-6,8H2,1-2H3
- InChI Key: JNBBEPMBXOEGTB-UHFFFAOYSA-N
- SMILES: ClC1C=C(CO)C=CC=1OCCC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 173
- XLogP3: 2.9
- Topological Polar Surface Area: 29.5
(3-Chloro-4-(isopentyloxy)phenyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB428550-1 g |
3-Chloro-4-iso-pentoxybenzyl alcohol |
1247694-85-4 | 1g |
€594.40 | 2023-04-23 | ||
| abcr | AB428550-5 g |
3-Chloro-4-iso-pentoxybenzyl alcohol |
1247694-85-4 | 5g |
€1,373.40 | 2023-04-23 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD589773-1g |
(3-Chloro-4-(isopentyloxy)phenyl)methanol |
1247694-85-4 | 97% | 1g |
¥3031.0 | 2023-04-04 | |
| abcr | AB428550-1g |
3-Chloro-4-iso-pentoxybenzyl alcohol; . |
1247694-85-4 | 1g |
€1555.10 | 2025-04-21 | ||
| abcr | AB428550-5g |
3-Chloro-4-iso-pentoxybenzyl alcohol |
1247694-85-4 | 5g |
€1373.40 | 2023-09-04 | ||
| Ambeed | A203688-1g |
(3-Chloro-4-(isopentyloxy)phenyl)methanol |
1247694-85-4 | 97% | 1g |
$441.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1656063-1g |
(3-Chloro-4-(isopentyloxy)phenyl)methanol |
1247694-85-4 | 98% | 1g |
¥5951.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1656063-5g |
(3-Chloro-4-(isopentyloxy)phenyl)methanol |
1247694-85-4 | 98% | 5g |
¥14767.00 | 2024-08-09 |
(3-Chloro-4-(isopentyloxy)phenyl)methanol Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on (3-Chloro-4-(isopentyloxy)phenyl)methanol
Recent Advances in the Study of (3-Chloro-4-(isopentyloxy)phenyl)methanol (CAS: 1247694-85-4)
The compound (3-Chloro-4-(isopentyloxy)phenyl)methanol (CAS: 1247694-85-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique chloro and isopentyloxy substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a precursor for more complex bioactive molecules. This research brief aims to summarize the latest findings and highlight the compound's relevance in drug discovery and development.
Recent synthetic methodologies for (3-Chloro-4-(isopentyloxy)phenyl)methanol have been optimized to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, which significantly reduced reaction times and byproduct formation. The improved synthesis route not only enhances the scalability of production but also ensures the compound's suitability for high-throughput screening in drug discovery pipelines.
Pharmacological evaluations have revealed that (3-Chloro-4-(isopentyloxy)phenyl)methanol exhibits moderate inhibitory activity against certain inflammatory enzymes, particularly cyclooxygenase-2 (COX-2). This finding suggests its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity profiles. Additionally, preliminary in vitro studies indicate that the compound may interact with specific G-protein-coupled receptors (GPCRs), opening new avenues for targeting neurological disorders.
In the context of drug development, (3-Chloro-4-(isopentyloxy)phenyl)methanol has been explored as a building block for more complex molecules. Researchers have successfully derivatized the compound to create a library of analogs with enhanced bioactivity and reduced toxicity. One such derivative, currently under preclinical investigation, has shown promising results in animal models of chronic pain, with a favorable safety profile compared to existing therapeutics.
The compound's physicochemical properties, including its logP value and solubility profile, have been thoroughly characterized to facilitate its incorporation into drug formulations. Recent computational studies have also provided insights into its molecular interactions with biological targets, enabling structure-activity relationship (SAR) analyses that guide further optimization efforts.
Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research focuses on addressing these limitations while exploring new therapeutic applications. The unique chemical scaffold of (3-Chloro-4-(isopentyloxy)phenyl)methanol continues to inspire innovative approaches in medicinal chemistry, positioning it as a valuable asset in the search for novel therapeutics.
In conclusion, (3-Chloro-4-(isopentyloxy)phenyl)methanol (CAS: 1247694-85-4) represents a promising chemical entity with diverse pharmacological potential. The recent progress in its synthesis, characterization, and application underscores its importance in contemporary drug discovery. Further research is warranted to fully exploit its therapeutic capabilities and translate these findings into clinical benefits.
1247694-85-4 ((3-Chloro-4-(isopentyloxy)phenyl)methanol) Related Products
- 394207-84-2(BENZOIC ACID, 3-CHLORO-4-(4-HYDROXYBUTOXY)-)
- 678181-75-4((3-Chloro-4-propan-2-yloxyphenyl)methanol)
- 123436-93-1(Phenol, 4-[[3-chloro-4-(dodecyloxy)phenyl]methoxy]-)
- 144987-24-6(Benzene, 2-chloro-1-[(4-chlorophenyl)methoxy]-4-(pentyloxy)-)
- 1224719-10-1(3-Chloro-4-(cyclopropylmethoxy)Benzenemethanol)
- 144987-32-6(Benzene, 2-chloro-1-[(4-chlorophenyl)methoxy]-4-(1,2-dimethylbutoxy)-)
- 915922-38-2((3-Chloro-4-ethoxyphenyl)methanol)
- 144987-21-3(Benzene, 2-chloro-1-[(4-chlorophenyl)methoxy]-4-propoxy-)
- 144987-26-8(Benzene, 2-chloro-1-[(4-chlorophenyl)methoxy]-4-(2-methylbutoxy)-)
- 869095-39-6(1-HEXANOL, 6-[2,6-DICHLORO-4-(PHENYLMETHOXY)PHENOXY]-)